Cas no 863578-21-6 (5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline)

5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is a boronic ester derivative featuring an aniline core with a chloro substituent at the 5-position and a pinacol boronate group at the 2-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity. The pinacol boronate moiety enhances stability and solubility in organic solvents, facilitating handling and storage. Its chloro-aniline backbone allows further functionalization, making it valuable in pharmaceutical and agrochemical research. The product is characterized by consistent purity and reliable reactivity, ensuring reproducible results in complex synthetic pathways. Proper storage under inert conditions is recommended to maintain stability.
